Cas no 1284754-39-7 (1-(2-(2-Chlorophenoxy)acetyl)-1H-indole-3-carbaldehyde)

• Product Name: 1-(2-(2-Chlorophenoxy)acetyl)-1H-indole-3-carbaldehyde
• CAS No: 1284754-39-7
• MF: C₁₇H₁₂ClNO₃
• MW: 313.735083580017
• CID: 5060017
• Update Time: 2025-07-24

1-(2-(2-Chlorophenoxy)acetyl)-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chlorophenoxy)acetyl]-1H-indole-3-carbaldehyde
• 1-(2-(2-Chlorophenoxy)acetyl)-1H-indole-3-carbaldehyde

• Inchi： 1S/C17H12ClNO3/c18-14-6-2-4-8-16(14)22-11-17(21)19-9-12(10-20)13-5-1-3-7-15(13)19/h1-10H,11H2
• InChI Key： JJKQDVUJGMRNIT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCC(N1C=C(C=O)C2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 417
• XLogP3: 3.7
• Topological Polar Surface Area: 48.3

Additional information on 1-(2-(2-Chlorophenoxy)acetyl)-1H-indole-3-carbaldehyde

Introduction to 1-(2-(2-Chlorophenoxy)acetyl)-1H-indole-3-carbaldehyde (CAS No. 1284754-39-7)

1-(2-(2-Chlorophenoxy)acetyl)-1H-indole-3-carbaldehyde, identified by its CAS number 1284754-39-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex structure that includes an indole core and a chlorophenoxyacetyl moiety, has garnered attention due to its potential applications in drug discovery and development. The unique combination of functional groups in this compound makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The indole ring, a prominent feature of 1-(2-(2-Chlorophenoxy)acetyl)-1H-indole-3-carbaldehyde, is well-known for its presence in numerous natural products and bioactive compounds. Indole derivatives have been extensively studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The aldehyde group at the 3-position of the indole ring further enhances the compound's reactivity, making it a valuable building block for further functionalization.

The chlorophenoxyacetyl side chain introduces additional reactivity and potential biological activity. The chloro substituent on the phenyl ring can influence the electronic properties of the molecule, affecting its interactions with biological targets. Additionally, the acetyl group provides a site for further chemical modifications, enabling the synthesis of more complex derivatives. These features make 1-(2-(2-Chlorophenoxy)acetyl)-1H-indole-3-carbaldehyde a promising candidate for exploring new therapeutic agents.

In recent years, there has been growing interest in indole derivatives as potential therapeutic compounds. Several studies have highlighted the pharmacological significance of indole-based molecules in treating various diseases. For instance, indole-3-carboxaldehydes have been reported to exhibit potent inhibitory effects on certain enzymes involved in cancer progression. The structural motif present in 1-(2-(2-Chlorophenoxy)acetyl)-1H-indole-3-carbaldehyde aligns with this trend, suggesting its potential as a lead compound for developing novel drugs.

The synthesis of 1-(2-(2-Chlorophenoxy)acetyl)-1H-indole-3-carbaldehyde involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the indole core, followed by functionalization at the 3-position to introduce the aldehyde group. Subsequent steps involve coupling reactions to attach the chlorophenoxyacetyl side chain. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these transformations.

The chemical properties of 1-(2-(2-Chlorophenoxy)acetyl)-1H-indole-3-carbaldehyde make it suitable for various applications in medicinal chemistry. Its ability to undergo selective functionalization allows researchers to modify its structure and explore different biological activities. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in targeting cancer cells. The presence of both an aldehyde and an acetyl group provides multiple points for chemical intervention, enabling the design of molecules with tailored properties.

Recent advancements in computational chemistry have also contributed to the study of 1-(2-(2-Chlorophenoxy)acetyl)-1H-indole-3-carbaldehyde. Molecular modeling techniques have been used to predict the binding modes of this compound with biological targets, providing insights into its mechanism of action. These studies have helped researchers optimize its structure for better efficacy and reduced toxicity. Additionally, virtual screening methods have been employed to identify potential drug candidates derived from this scaffold.

The pharmaceutical industry has shown significant interest in indole derivatives due to their broad spectrum of biological activities. Companies are actively engaged in synthesizing and testing new indole-based compounds for various therapeutic applications. The unique properties of 1-(2-(2-Chlorophenoxy)acetyl)-1H-indole-3-carbaldehyde position it as a valuable asset in these efforts. Its structural features and reactivity make it a versatile tool for drug discovery, offering opportunities for developing innovative treatments.

In conclusion, 1-(2-(2-Chlorophenoxy)acetyl)-1H-indole-3-carbaldehyde (CAS No. 1284754-39-7) is a multifunctional compound with significant potential in pharmaceutical research and development. Its complex structure, featuring an indole core and a chlorophenoxyacetyl side chain, makes it a promising intermediate for synthesizing bioactive molecules. The growing body of research on indole derivatives further underscores its importance as a lead compound for developing new drugs. As synthetic methodologies and computational tools continue to advance, the exploration of compounds like 1-(2-(2-Chlorophenoxy)acetyl)-1H-indole-3-carbaldehyde will undoubtedly lead to new breakthroughs in medicine.